Cas no 290299-67-1 (Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate)
Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
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- EU-0084065
- Ethyl 4-((3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl)thio)-3-oxobutanoate
- AKOS001721186
- ethyl4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
- ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
- SR-01000508437-1
- 290299-67-1
- SR-01000508437
- STK747496
- SS-0917
- CS-0333347
- ethyl 4-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-3-oxobutanoate
- Butanoic acid, 4-[[3-cyano-6-methyl-4-(trifluoromethyl)-2-pyridinyl]thio]-3-oxo-, ethyl ester
- Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
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- Inchi: 1S/C14H13F3N2O3S/c1-3-22-12(21)5-9(20)7-23-13-10(6-18)11(14(15,16)17)4-8(2)19-13/h4H,3,5,7H2,1-2H3
- InChI Key: CDTJPFSMFGBOIT-UHFFFAOYSA-N
- SMILES: S(CC(CC(=O)OCC)=O)C1C(C#N)=C(C(F)(F)F)C=C(C)N=1
Computed Properties
- Exact Mass: 346.05989794g/mol
- Monoisotopic Mass: 346.05989794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 105Ų
Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1404017-1g |
Ethyl 4-((3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl)thio)-3-oxobutanoate |
290299-67-1 | 90% | 1g |
¥3351.00 | 2024-05-20 |
Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate
Comprehensive Overview of Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate (CAS No. 290299-67-1)
Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate is a specialized organic compound with a unique molecular structure that combines a pyridine core with a trifluoromethyl group and a cyano substituent. This compound, identified by CAS No. 290299-67-1, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the trifluoromethyl group enhances its metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their utility in developing novel therapeutics and agrochemicals. Researchers are particularly interested in compounds like Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate due to their ability to modulate biological pathways. The cyano group and sulfanyl linkage in this compound further contribute to its reactivity, enabling diverse chemical transformations. This versatility aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.
The synthesis of CAS No. 290299-67-1 involves multi-step organic reactions, including nucleophilic substitution and esterification. Its 3-oxobutanoate moiety is particularly noteworthy, as it serves as a key functional group in many biologically active compounds. Industry professionals often search for high-purity fluorinated intermediates like this one to streamline their R&D processes. Additionally, the compound's lipophilic nature makes it suitable for crossing cell membranes, a critical factor in drug delivery systems.
From an environmental perspective, the trifluoromethyl group in Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate has been studied for its persistence and biodegradability. As sustainability becomes a priority in chemical manufacturing, researchers are exploring greener synthesis routes for such compounds. This aligns with the broader industry shift toward green chemistry principles, a topic frequently searched by professionals in the field.
In the context of agrochemical innovation, this compound's potential as a pesticide intermediate has been investigated. Its structural features, such as the pyridine ring and electron-withdrawing groups, contribute to its bioactivity against pests. With the global push for sustainable agriculture, compounds like CAS No. 290299-67-1 are being evaluated for their efficacy and environmental impact. This resonates with the increasing search queries around next-generation crop protection chemicals.
In conclusion, Ethyl 4-{[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-3-oxobutanoate represents a fascinating intersection of chemistry and applied science. Its multifunctional structure and broad applicability make it a subject of ongoing research across multiple disciplines. Whether in pharmaceutical development or agrochemical innovation, this compound continues to inspire new discoveries and solutions to real-world challenges.
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